6-[4-(benzyloxy)phenyl]-5-nitro-2-piperidinone

• IUPAC Name: 5-nitro-6-(4-phenylmethoxyphenyl)piperidin-2-one
• InChI: InChI=1S/C18H18N2O4/c21-17-11-10-16(20(22)23)18(19-17)14-6-8-15(9-7-14)24-12-13-4-2-1-3-5-13/h1-9,16,18H,10-12H2,(H,19,21)
• InChI Key: FVICUYAPMJJFFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(C1[N+](=O)[O-])C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

The compound "6-[4-(benzyloxy)phenyl]-5-nitro-2-piperidinone" belongs to a category of organic molecules that typically exhibit significant pharmacological activities. These activities are often attributed to their complex molecular structures which allow for specific interactions with biological targets.

Synthesis Analysis

The synthesis of similar compounds involves multi-step reactions, including condensation, nitration, and functional group transformation. An example is the synthesis of nitro-substituted benzothiazinones, which are explored for their anti-tuberculosis properties (Eckhardt et al., 2020).

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as "1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime," reveals a chair conformation of the piperidine ring, showcasing the importance of conformational analysis in understanding compound properties (Karthik et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often entail nucleophilic substitution and the formation of complex structures, highlighting the reactivity and versatility of these molecules in chemical synthesis. For instance, catalysis in aromatic nucleophilic substitution has been demonstrated with reactions of piperidine, showing potential for synthetic modification (Spinelli et al., 1977).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, are crucial for determining the applicability and handling of these compounds. The crystal structure of related compounds provides insights into the intermolecular interactions and stability of these molecules (Kuleshova & Khrustalev, 2000).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with various reagents, and photochemical behavior, are essential for understanding the applications and safety of these compounds. Studies on the redox properties and catalytic activities offer valuable information on the chemical behavior of similar compounds (Kilic et al., 2009).